2-[(3-Fluorophenoxy)methyl]oxolane

• IUPAC Name: 2-[(3-fluorophenoxy)methyl]oxolane
• InChI: InChI=1S/C11H13FO2/c12-9-3-1-4-10(7-9)14-8-11-5-2-6-13-11/h1,3-4,7,11H,2,5-6,8H2
• InChI Key: YYJJQRCUOAWUSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=CC(=CC=C2)F
• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol

Description

2-[(3-Fluorophenoxy)methyl]oxolane is a heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted with a 3-fluorophenoxymethyl group. This structure imparts unique physicochemical properties, such as moderate polarity due to the ether and fluorinated aromatic moieties, which influence solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Fluorophenoxy)methyl]oxolane typically involves the reaction of 3-fluorophenol with an appropriate oxirane derivative under controlled conditions. One common method involves the use of 3-fluorophenol and epichlorohydrin in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the desired oxolane ring.

Industrial Production Methods

Industrial production of 2-[(3-Fluorophenoxy)methyl]oxolane may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(3-Fluorophenoxy)methyl]oxolane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxirane derivatives.

Reduction: Reduction reactions can lead to the formation of alcohols or other reduced products.

Substitution: The fluorophenoxy group can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles such as amines and thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxirane derivatives, while reduction can produce alcohols.

Scientific Research Applications

2-[(3-Fluorophenoxy)methyl]oxolane has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3-Fluorophenoxy)methyl]oxolane involves its interaction with specific molecular targets. The fluorophenoxy group can interact with enzymes and receptors, modulating their activity. The oxolane ring provides structural stability and influences the compound’s reactivity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Oxolane Derivatives

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities among 2-[(3-Fluorophenoxy)methyl]oxolane and its analogues:

Compound Name	CAS Number	Molecular Formula	Substituents/Functional Groups	Primary Use/Activity
2-[(3-Fluorophenoxy)methyl]oxolane	Not provided	C₁₁H₁₃FO₂	3-fluorophenoxymethyl	Unknown (structural analogue)
3-[5-[2-Chloro-4-(trifluoromethyl)phenoxy]-2-nitro-phenoxy]oxolane (Furyloxyfen)	80020-41-3	C₁₇H₁₃ClF₃NO₅	Chloro, trifluoromethyl, nitro, phenoxy	Herbicide
2-[(2-Bromoethoxy)methyl]oxolane	1016495-44-5	C₇H₁₃BrO₂	2-bromoethoxymethyl	Synthetic intermediate
2-[(2-Fluoro-4-nitrophenoxy)methyl]oxolane	Not provided	C₁₁H₁₂FNO₄	2-fluoro-4-nitrophenoxymethyl	Lab reagent (no specified use)
Methyl Oxolane	Not provided	C₅H₁₀O	Methyl	Solubility studies

Key Observations:

• In contrast, Furyloxyfen (CAS 80020-41-3) contains nitro and trifluoromethyl groups, which increase hydrophobicity and oxidative resistance, critical for herbicide activity . Bromoethoxy and nitrophenoxy substituents (e.g., in CAS 1016495-44-5 and ) may confer higher reactivity or toxicity, limiting their pharmaceutical utility but expanding roles in synthesis .
• Biological Activity: Oxolane derivatives with ammonium salts (e.g., muscarine-like compounds) exhibit antifungal and antibacterial properties . While 2-[(3-Fluorophenoxy)methyl]oxolane lacks direct evidence of such activity, its fluorinated aromatic group could modulate interactions with biological targets. Furyloxyfen’s herbicidal action is attributed to its nitro-aromatic structure, which disrupts plant electron transport chains—a mechanism unlikely in the target compound due to substituent differences .

Physicochemical Properties

• Solubility: Methyl oxolane derivatives exhibit moderate aqueous solubility (e.g., 466–467 mg/L for methyl oxolane variants ). The 3-fluorophenoxy group in the target compound likely reduces solubility compared to methyl-substituted analogues but enhances lipid membrane permeability.
• Synthetic Challenges: Selective functionalization of oxolane derivatives is problematic. For example, O-tosylation of primary hydroxyl groups in oxolane derivatives often yields mixtures of mono- and di-substituted products , a challenge that may extend to synthesizing 2-[(3-Fluorophenoxy)methyl]oxolane.

Toxicity and Handling

• Thiophene fentanyl hydrochloride () highlights the importance of substituent-driven toxicity; its thiophene moiety is associated with unstudied risks. Similarly, bromo- or nitro-substituted oxolanes (e.g., ) may require stringent handling protocols, whereas the target compound’s fluorine substituent likely offers safer handling .